molecular formula C18H19NO3S B5648252 ethyl 2-[(3-methyl-2-butenoyl)amino]-4-phenyl-3-thiophenecarboxylate

ethyl 2-[(3-methyl-2-butenoyl)amino]-4-phenyl-3-thiophenecarboxylate

Cat. No. B5648252
M. Wt: 329.4 g/mol
InChI Key: RTVIOENHNZIUQF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This section would typically cover the background and significance of the compound, including its place within a broader class of chemicals, its potential applications, and the motivation behind its study.

Synthesis Analysis

Synthesis of similar compounds often involves multi-step chemical reactions starting from simple precursors. The process may include condensation reactions, use of catalysts, and specific conditions to achieve the desired product with high purity and yield. For instance, the synthesis of related azo-Schiff bases and other heterocyclic compounds usually involves reactions under reflux conditions and is characterized by methods such as IR and NMR spectroscopy, and single crystal X-ray diffraction (Menati et al., 2020).

Molecular Structure Analysis

The molecular structure is often elucidated using techniques like single-crystal X-ray diffraction, which provides detailed information about the arrangement of atoms within the molecule. The structure helps in understanding the compound's geometric configuration, bond lengths, angles, and overall 3D conformation.

Chemical Reactions and Properties

Chemical properties include reactivity with other chemicals, stability under various conditions, and mechanisms of reactions the compound participates in. For similar compounds, studies might explore their behavior in annulation reactions or their reactivity towards specific reagents (Zhu, Lan, & Kwon, 2003).

properties

IUPAC Name

ethyl 2-(3-methylbut-2-enoylamino)-4-phenylthiophene-3-carboxylate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H19NO3S/c1-4-22-18(21)16-14(13-8-6-5-7-9-13)11-23-17(16)19-15(20)10-12(2)3/h5-11H,4H2,1-3H3,(H,19,20)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RTVIOENHNZIUQF-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)C1=C(SC=C1C2=CC=CC=C2)NC(=O)C=C(C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H19NO3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

329.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Ethyl 2-(3-methylbut-2-enoylamino)-4-phenylthiophene-3-carboxylate

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.